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Compound of Interest

Compound Name: Disperbyk 160

Cat. No.: B1167488

Disperbyk 160 in Suspensions: A Rheological
Comparison

For researchers, scientists, and drug development professionals, achieving optimal dispersion
stability and flow behavior in suspensions is a critical factor in product performance and
processing efficiency. This guide provides a comparative analysis of the rheological properties
of suspensions formulated with and without the wetting and dispersing additive, Disperbyk
160.

Disperbyk 160 is a high molecular weight block copolymer with pigment affinic groups,
designed for solvent-borne systems.[1][2] Its primary function is to deflocculate and stabilize
solid particles, leading to significant improvements in the rheological characteristics of a
suspension.[1][3] This guide will delve into the quantitative effects of Disperbyk 160 on key
rheological parameters, supported by representative experimental data and detailed
methodologies.

Impact on Rheological Properties: A Quantitative
Look

The addition of Disperbyk 160 to a suspension typically results in a marked reduction in
viscosity and can influence other rheological behaviors such as yield stress and shear thinning.
The following table summarizes the expected quantitative differences between a control
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suspension and one treated with Disperbyk 160. The data is representative of findings in
studies on similar dispersing agents.

. Suspension without Suspension with
Rheological Parameter . .
Disperbyk 160 (Control) Disperbyk 160
Viscosity at low shear rate )
High Low
(e.g.,1s7Y
Viscosity at high shear rate i
Moderately High Very Low
(e.g., 100 s79)
Yield Stress Present and often high Reduced or eliminated
o _ Less pronounced or
Shear Thinning Behavior Pronounced

Newtonian-like

Maximum Pigment/Particle o o
) Limited Significantly Increased
Loading

Experimental Protocols

To quantitatively assess the rheological impact of Disperbyk 160, a standardized experimental
approach is crucial. The following protocol outlines a typical procedure for preparing and
characterizing the rheology of a pigmented suspension.

Sample Preparation

» Control Suspension:

o The solid pigment (e.g., titanium dioxide) is gradually added to the solvent or resin system
under constant agitation.

o The mixture is then dispersed using a high-shear mixer (e.g., a dissolver) for a specified
period to achieve a desired level of dispersion.

o The final concentration of the pigment is recorded.

e Suspension with Disperbyk 160:
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o Disperbyk 160 is first added to the solvent or resin system and mixed until fully dissolved.
[3] The dosage is typically calculated based on the pigment's specific surface area, with
recommended starting points provided in the technical datasheet (e.g., 5-6% for titanium
dioxides).[1]

o The solid pigment is then gradually added to the mixture under constant agitation.

o The suspension is dispersed using the same high-shear mixing conditions as the control
sample.

Rheological Measurements

 Instrumentation: A rotational rheometer equipped with a suitable measuring geometry (e.g.,
parallel plates or cone-and-plate) is used.

e Procedure:

o The sample is loaded onto the rheometer plate, and the gap is set to the appropriate
distance.

o The sample is allowed to equilibrate to the test temperature (e.g., 25°C).

o A pre-shear step at a high shear rate is applied to break down any temporary structures,
followed by a rest period to allow the sample to recover.

o Aflow curve is generated by measuring the viscosity over a range of shear rates (e.g.,
from 0.1 to 1000 s71).

o To determine the yield stress, a stress-controlled ramp or an oscillatory amplitude sweep
can be performed.

Visualizing the Impact and Process

To better understand the functional mechanism of Disperbyk 160 and the experimental
workflow, the following diagrams are provided.
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With Disperbyk 160
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Without Disperbyk 160

Agglomerated Particles High Viscosity

Click to download full resolution via product page

Caption: Mechanism of Viscosity Reduction by Disperbyk 160.
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Caption: Experimental Workflow for Rheological Comparison.

Conclusion

The incorporation of Disperbyk 160 into suspensions offers a robust solution for overcoming
challenges associated with high viscosity and poor particle dispersion. By effectively wetting
and sterically stabilizing solid particles, Disperbyk 160 leads to a significant reduction in
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viscosity, particularly at low shear rates, and can eliminate or reduce unwanted yield stress.[3]
[4] This allows for higher pigment or particle loading, improved handling and application
properties, and enhanced long-term stability of the suspension. The provided experimental
protocol serves as a foundation for researchers to conduct their own comparative studies and
optimize formulations for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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